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Compound of Interest

Compound Name: 2-Nitrophenethyl alcohol

Cat. No.: B086422

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Nitrophenethyl alcohol in a laboratory setting. The following
information is intended for researchers, scientists, and drug development professionals to
ensure safe handling and minimize exposure risks.

Chemical and Physical Properties

Property Value Source
CAS Number 15121-84-3 [1]12]
Molecular Formula C8HONO3 [1112][3]
Molecular Weight 167.16 g/mol [3][4]

Colorless to pale yellow solid
Appearance o [11[3]
or dark brown liquid

Melting Point 2 °C (36 °F) [2]
Boiling Point 267 °C (513 °F) at 760 mmHg [2]
_ > 113 °C (> 235.4 °F) - closed
Flash Point [4]
cup
Density 1.19 g/mL at 25 °C [2]
Solubility Insoluble in water [1112][3]
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Hazard Identification and GHS Classification

2-Nitrophenethyl alcohol is a hazardous substance that requires careful handling. The GHS
classification indicates the following potential hazards:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

) o H410: Very toxic to aquatic life
Acute Aquatic Toxicity 1 ] ]
with long lasting effects

Source:[2]

When heated to decomposition, it may emit toxic vapors of nitrogen oxides (NOx)[1][3]. This
chemical is considered probably combustible[1][2][3].

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

A systematic approach is crucial for the safe handling of 2-Nitrophenethyl alcohol. The
following workflow outlines the necessary steps from preparation to post-handling procedures.
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Caption: Workflow for Safe Handling of 2-Nitrophenethyl Alcohol.
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Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is critical to prevent exposure. The following table
summarizes the recommended PPE for handling 2-Nitrophenethyl alcohol.

Body Part PPE Recommendation Standard/Specification

NIOSH-approved half-face
) respirator with organic
Respiratory ] ) NIOSH
vapor/acid gas cartridge and

dust/mist filter.

Chemical-resistant gloves
(e.g., Nitrile or Neoprene). Two

Hands pairs of chemotherapy gloves ASTM D6978
are recommended for handling

hazardous products.

Chemical safety gogglesanda  OSHA 29 CFR 1910.133 or

Eyes/Face )
face shield. EN166
Disposable gown made of
polyethylene-coated

Body polypropylene or other N/A

resistant laminate material. A

lab coat is not sufficient.

Chemical-resistant, steel-toe
Feet N/A
boots or shoes.

Sources:[1][2][5][6][7]

Experimental Protocols: Step-by-Step Guidance

1. Preparation:

e Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b086422?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-nitrophenethyl-alcohol-dic18520.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrophenethyl-alcohol
https://www.fishersci.com/store/msds?partNumber=AC179610100&productDescription=4-NITROPHENETHYL+ALCOHOL+10GR&vendorId=VN00032119&countryCode=US&language=en
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e PPE Inspection: Inspect all PPE for damage before use. Ensure respirators are properly fit-
tested.

o Work Area Setup: All handling of 2-Nitrophenethyl alcohol should occur within a certified
chemical fume hood to ensure adequate ventilation[1]. The work surface should be clean
and uncluttered.

2. Handling:

e Weighing and Dilution: When weighing the neat chemical or preparing solutions, wear the
recommended respiratory protection[2].

o Experimental Use: Avoid direct physical contact with the chemical[1]. Use appropriate tools
and techniques to minimize the generation of dusts or aerosols. Keep containers tightly
closed when not in use[5].

3. Post-Handling:

» Decontamination: After handling, decontaminate all surfaces. Wipe the work area with 60-
70% ethanol followed by a soap and water solution[1][2].

o PPE Removal: Remove PPE in a designated area, avoiding self-contamination. Dispose of
single-use PPE as hazardous waste.

o Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Waste Management and Spill
Response

Proper disposal of 2-Nitrophenethyl alcohol and associated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal
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Caption: Waste Disposal Workflow for 2-Nitrophenethyl Alcohol.

Protocol for Waste Disposal:

e Segregation: At the point of generation, segregate all waste containing 2-Nitrophenethyl
alcohol. This includes unused product, contaminated solvents, and disposable labware like
gloves and pipette tips[8]. Do not mix this waste with non-hazardous materials[8].

e Containerization:

o Chemical Waste: Use a designated, leak-proof, and chemically compatible container for
liquid and solid chemical waste[8]. The container must be kept tightly closed and should
not be filled beyond 90% of its capacity[9].

o Contaminated Labware: Seal contaminated clothing and absorbent paper in a vapor-tight
plastic bag for disposal[2].

o Labeling: Clearly label all waste containers with the contents, including the full chemical
name and associated hazards.
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o Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials and ignition sources[1].

» Professional Disposal: Arrange for the collection of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor[8].

Spill Response

In the event of a spill, follow these procedures:
o Evacuate: Immediately evacuate all non-essential personnel from the area.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
* Remove Ignition Sources: If the chemical is spilled, remove all sources of ignition[2].
o Containment: For small spills, absorb the material with an inert substance (e.g., sand, earth).
o Cleanup:
o Wear appropriate PPE, including respiratory protection.
o Carefully collect the absorbed material and place it into a sealed container for disposal.
o Wash the spill area with 60-70% ethanol followed by soap and water[1][2].

 Verification: Do not re-enter the area until a safety officer has verified that it has been
properly cleaned[1][2].

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Immediately remove all contaminated clothing.

) Wash skin with plenty of soap and water for at
Skin Contact ) ) o
least 15 minutes. Seek medical attention if

irritation develops or persists.[2]

Move the victim to fresh air immediately. If not

breathing, give artificial respiration. If breathing

Inhalation
is difficult, give oxygen. Seek immediate medical
attention.[2]
Do not induce vomiting. If the victim is
conscious and alert, give 1-2 glasses of water to
Ingestion dilute the chemical. Never give anything by

mouth to an unconscious person. Call a poison

control center or physician immediately.[1]

For all exposures, be prepared to transport the victim to a hospital for treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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